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Compound of Interest

Compound Name: Coumarin 545T

Cat. No.: B132394 Get Quote

Essential Safety and Handling Guide for Coumarin
545T
This guide provides crucial safety, handling, and disposal protocols for Coumarin 545T,

designed for researchers, scientists, and professionals in drug development. Adherence to

these procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment. While one Safety Data Sheet (SDS) for C545T classifies it as not hazardous

under Regulation (EC) No. 1272/2008, an SDS for the closely related "Coumarin 545" identifies

it as a skin and eye irritant.[1][2] Therefore, it is imperative to handle this chemical with a high

degree of caution, assuming it may be hazardous.

Chemical Safety Profile
The following table summarizes key quantitative and safety data for Coumarin 545T.
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Property Data Source(s)

Chemical Name

10-(2-Benzothiazolyl)-2,3,6,7-

tetrahydro-1,1,7,7-tetramethyl-

1H,5H,11H-

[1]benzopyrano[6,7,8-

ij]quinolizin-11-one

[1]

CAS Number 155306-71-1 [1]

Molecular Formula C₂₆H₂₆N₂O₂S [1][3]

Appearance
Yellow/Red or Light yellow to

Brown powder/crystals
[1][3]

Melting Point 218 °C [1]

GHS Classification

Not classified as hazardous

(C545T)[1]; Causes skin

irritation (Category 2), Causes

serious eye irritation (Category

2A) (Coumarin 545)[2]

[1][2]

Storage

Ambient temperature, in the

dark, in a tightly closed

container

[1][2]

Operational and Disposal Plan
This section provides a step-by-step guide for the safe handling, storage, and disposal of

Coumarin 545T.

Engineering Controls and Work Area Preparation
Ventilation: All handling of solid Coumarin 545T and its solutions must be conducted in a

well-ventilated area.[1] A certified chemical fume hood is strongly recommended to minimize

inhalation exposure.[2][4][5]

Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible in

the work area.[1][4]
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Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure. The following equipment should be worn at all

times when handling Coumarin 545T.
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PPE Category Item Specification Source(s)

Eye/Face Protection Safety Goggles

Must provide side

protection and

conform to EN166

(EU) or OSHA 29 CFR

1910.133 (US)

standards.

[1][4]

Hand Protection
Chemical-Resistant

Gloves

Nitrile gloves are

recommended.[5][6]

Gloves must satisfy

EN 374 standards.[1]

Always inspect gloves

before use and use

proper removal

techniques to avoid

skin contact.[1]

Body Protection Laboratory Coat

An impervious or

chemical-resistant lab

coat should be worn

to protect skin and

clothing.[4][7] It should

be buttoned and fit

properly.[6]

Respiratory Protection Dust Mask/Respirator

Not typically required

if work is performed

under adequate

ventilation like a fume

hood.[1] If dust

formation is likely, use

a NIOSH/MSHA or EN

149 approved

respirator (e.g., N95).

[4]
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Step-by-Step Handling Protocol
Preparation: Before handling, ensure all engineering controls are operational and all required

PPE is available.

Weighing: Carefully weigh the solid Coumarin 545T powder within a chemical fume hood to

prevent dust from becoming airborne. Avoid creating dust during transfer.[1]

Solution Preparation: Add the powder to the desired solvent slowly. If heating is required, do

so in a well-ventilated area.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water, especially before breaks and at the end of the workday.[1][2] Keep the chemical away

from food and drink.[1]

Storage Procedures
Container: Store Coumarin 545T in its original, tightly sealed container.[1][2]

Location: Keep in a cool, dry, and well-ventilated area.[1][2]

Light Sensitivity: This product is light-sensitive and must be stored in the dark to maintain its

integrity.[1][2]

Spill and Decontamination Protocol
Isolate the Area: In case of a spill, restrict access to the area.

Containment: For solid spills, sweep up the material carefully, avoiding dust generation.[1] A

vacuum system equipped with a HEPA filter may be used where practicable.[1] For liquid

spills, use an inert absorbent material like vermiculite or sand.[8]

Collection: Place all contaminated materials into a designated, labeled hazardous waste

container.[5]

Decontamination: Clean the spill area and any contaminated equipment thoroughly. A

recommended method is to first use an appropriate solvent (e.g., ethanol) to dissolve the
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dye, followed by washing with soap and water.[8] Collect the solvent rinse as hazardous

waste.[8]

Waste Disposal Plan
Waste Segregation: Do not dispose of Coumarin 545T waste down the drain.[8] Collect all

solid waste, contaminated materials (e.g., gloves, wipes), and solutions in separate, clearly

labeled, and sealed hazardous waste containers.[5][8]

Container Management: Keep waste containers closed when not in use and store them in a

secure, well-ventilated area away from incompatible materials.[5]

Final Disposal: Arrange for the disposal of all waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal company.[1][5]

Disposal must comply with all local, state, and national regulations.[1] Empty packaging

should be completely rinsed before being recycled; otherwise, it should be disposed of as

chemical waste.[1]

Workflow for Safe Handling of Coumarin 545Tdot
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Phase 1: Preparation

Phase 2: Handling & Use

Phase 3: Post-Handling & Cleanup

Phase 4: Final Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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